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Compound of Interest

Compound Name: MK-8033 hydrochloride

Cat. No.: B1139453 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent investigational compounds like MK-8033 hydrochloride are paramount to

ensuring laboratory safety and environmental protection. While a specific Safety Data Sheet

(SDS) for MK-8033 hydrochloride is not publicly available, the following guidelines are based

on best practices for the disposal of highly potent active pharmaceutical ingredients (HPAPIs)

and other c-Met inhibitors.[1] All waste containing MK-8033 hydrochloride must be treated as

hazardous chemical waste.[1]

Chemical and Physical Properties of MK-8033
A summary of the available quantitative data for MK-8033 is presented below. This information

is crucial for understanding the compound's behavior and potential interactions during handling

and disposal.

Property Value Source

Molecular Weight 507.99 g/mol [2]

Formula C₂₅H₂₂ClN₅O₃S MedChemExpress

CAS Number 1283000-43-0 [2]

c-Met IC₅₀ 1 nM [2]

Ron IC₅₀ 7 nM [2]
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Step-by-Step Disposal Protocol
Adherence to a strict, step-by-step disposal protocol is essential for minimizing exposure risks

and ensuring regulatory compliance.

Waste Segregation and Collection
Solid Waste: All solid waste contaminated with MK-8033 hydrochloride, including unused or

expired compound, weighing papers, contaminated personal protective equipment (PPE)

such as gloves and lab coats, and other labware (e.g., vials, pipette tips), must be collected

in a designated, robust, and sealable hazardous waste container.[1] This container should be

clearly labeled as "Hazardous Waste" and explicitly list "MK-8033 hydrochloride" as a

constituent.[1]

Liquid Waste: All solutions containing MK-8033 hydrochloride must be collected in a

dedicated, leak-proof, and shatter-resistant container.[1] This container must be kept

securely closed when not in use and be clearly labeled "Hazardous Waste" with the chemical

contents specified.[1]

Sharps: Needles, syringes, or other sharps contaminated with MK-8033 hydrochloride must

be disposed of in a designated sharps container that is also labeled as hazardous waste.

Container Labeling and Storage
All hazardous waste containers must be accurately labeled with the words "Hazardous

Waste," the full chemical name (MK-8033 hydrochloride), the accumulation start date, and

any other information required by your institution's Environmental Health and Safety (EHS)

department.

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.[1] Ensure that these containers are segregated from incompatible

waste streams to prevent any adverse chemical reactions.[1]

Decontamination Procedures
Any surfaces or equipment that have come into contact with MK-8033 hydrochloride must

be thoroughly decontaminated.[1] A standard procedure involves wiping the surfaces first

with a suitable solvent (e.g., 70% ethanol) and then with a cleaning agent.[1] All cleaning
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materials, such as wipes and absorbent pads, must be disposed of as hazardous solid

waste.[1]

Final Disposal
Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[1]

Do not dispose of MK-8033 hydrochloride down the drain or in the regular trash under any

circumstances.[1]

Experimental Protocols
While specific experimental protocols for MK-8033 hydrochloride are proprietary, its

mechanism of action as a c-Met and Ron inhibitor involves the disruption of downstream

signaling pathways crucial for cell proliferation and survival. The following diagram illustrates

the general signaling pathway inhibited by this compound.
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General Signaling Pathway Inhibition by MK-8033
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Caption: Inhibition of c-Met/Ron signaling by MK-8033 hydrochloride.
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The following workflow diagram outlines the decision-making and procedural steps for the

proper disposal of MK-8033 hydrochloride waste.

MK-8033 Hydrochloride Disposal Workflow
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Caption: Procedural workflow for the safe disposal of MK-8033 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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